Cas no 71736-19-1 (Dodecanoic acid, 12-iodo-)

• Product Name: Dodecanoic acid, 12-iodo-
• CAS No: 71736-19-1
• MF: C₁₂H₂₃IO₂
• MW: 326.214296579361
• CID: 545139
• PubChem ID: 379197
• Update Time: 2025-04-19

Dodecanoic acid, 12-iodo- Chemical and Physical Properties

Names and Identifiers

• Dodecanoic acid, 12-iodo-
• 12-iodododecanoic acid
• starbld0046889
• DTXSID10327518
• SCHEMBL4516573
• ZJVAKIKQYWNTKI-UHFFFAOYSA-N
• NSC-663609
• 71736-19-1
• 12-iodo-dodecanoic acid
• NSC663609

• Inchi： 1S/C12H23IO2/c13-11-9-7-5-3-1-2-4-6-8-10-12(14)15/h1-11H2,(H,14,15)
• InChI Key： ZJVAKIKQYWNTKI-UHFFFAOYSA-N
• SMILES： ICCCCCCCCCCCC(=O)O

Computed Properties

• Exact Mass: 326.07389
• Monoisotopic Mass: 326.07428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 11
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids